
A Technical Guide to the Miscibility of 3-
Methoxypropylamine with Water

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methoxypropylamine

Cat. No.: B165612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the miscibility of 3-
Methoxypropylamine (MOPA) with water, a critical parameter for its application in various

scientific and industrial fields, including pharmaceutical synthesis and formulation. This

document details the physicochemical properties of MOPA, outlines experimental protocols for

miscibility determination, and illustrates the underlying molecular interactions and practical

applications.

Executive Summary
3-Methoxypropylamine (CAS No. 5332-73-0) is a versatile primary amine characterized by its

complete miscibility with water.[1][2][3][4] This property, stemming from its ability to form

hydrogen bonds, makes it an invaluable component in aqueous systems for applications

ranging from corrosion inhibition to its use as an intermediate in the synthesis of active

pharmaceutical ingredients (APIs).[5][6] This guide consolidates the available data on its

physical and chemical properties, provides a standardized methodology for miscibility

assessment, and visually represents its key attributes and applications.
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A summary of the key physicochemical properties of 3-Methoxypropylamine is presented in

Table 1. This data is essential for its handling, storage, and application in various experimental

and industrial settings.

Property Value Reference(s)

CAS Number 5332-73-0 [2][7][8]

Molecular Formula C₄H₁₁NO [1][2][8]

Molecular Weight 89.14 g/mol [7][8][9]

Appearance Colorless to yellow liquid [1][3]

Odor Ammonia-like [1][9][10]

Boiling Point 117-118 °C at 733 mmHg [1][10]

Density 0.874 g/mL at 25 °C [1][10]

Solubility in Water Completely miscible [1][3][7]

pH 11.5 at 20 °C [3]

Flash Point 27 °C (closed cup)

Vapor Pressure 20 mmHg at 30 °C

Refractive Index n20/D 1.417 [1][10]

log Pow (Octanol/Water) -0.50 [11]

Water Miscibility: Mechanism and Experimental
Determination
The complete miscibility of 3-Methoxypropylamine with water is attributed to the formation of

hydrogen bonds between the amine and ether functional groups of MOPA and water

molecules. The nitrogen and oxygen atoms in MOPA act as hydrogen bond acceptors, while

the hydrogen atoms of the primary amine group and water act as hydrogen bond donors.
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Caption: Hydrogen bonding between MOPA and water molecules.

Experimental Protocol for Miscibility Determination
The following is a general protocol for determining the miscibility of a liquid like 3-
Methoxypropylamine with water.

Objective: To determine the miscibility of 3-Methoxypropylamine with water at various

concentrations and a specified temperature.

Materials:

3-Methoxypropylamine (≥99% purity)

Distilled or deionized water

Calibrated glass test tubes or vials with stoppers

Pipettes or burettes for accurate volume measurement

Vortex mixer

Constant temperature bath
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Procedure:

Preparation of Mixtures: Prepare a series of mixtures of MOPA and water in calibrated test

tubes with varying volume/volume percentages (e.g., 10%, 20%, 30%, 40%, 50%, 60%,

70%, 80%, 90% MOPA in water). The total volume in each test tube should be kept constant

(e.g., 10 mL).

Temperature Control: Place the test tubes in a constant temperature bath set to the desired

experimental temperature (e.g., 25 °C) and allow them to equilibrate.

Mixing: Once equilibrated, securely stopper each test tube and mix the contents thoroughly

using a vortex mixer for a set period (e.g., 1-2 minutes).

Observation: After mixing, return the test tubes to the constant temperature bath and allow

them to stand undisturbed.

Analysis: Observe the mixtures for any signs of phase separation, cloudiness, or formation of

an interface. Observations should be made immediately after mixing and after a set period

(e.g., 1 hour, 24 hours) to check for delayed phase separation.

Determination of Miscibility: If all mixtures remain as a single, clear, and homogenous phase,

the two liquids are considered miscible in all proportions under the tested conditions.
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Caption: Workflow for miscibility determination.

Applications in Research and Drug Development
The complete water miscibility of 3-Methoxypropylamine is a key factor in its wide range of

applications.
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Pharmaceutical Intermediate: MOPA is a crucial building block in the synthesis of various

active pharmaceutical ingredients (APIs).[5][6] Its solubility in water allows for its use in

aqueous reaction media, which can be advantageous for green chemistry and for the

synthesis of water-soluble drugs.

Corrosion Inhibitor: It is widely used in water treatment and steam condensate systems to

prevent corrosion.[2] Its miscibility ensures its even distribution throughout the aqueous

system.

Formulation Excipient: In drug formulation, its properties can be leveraged for the

development of aqueous solutions and other liquid dosage forms.

Dyes and Pigments: MOPA is used in the manufacturing of certain dyes, where its solubility

characteristics are important for the synthesis and application processes.[8][12]

Surfactants and Emulsifiers: It can be used to create amine soaps, which act as emulsifiers

in the formulation of waxes and coatings.[1][4]
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Caption: Applications of 3-Methoxypropylamine.
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Conclusion
The complete miscibility of 3-Methoxypropylamine with water is a fundamental property that

underpins its extensive use across multiple industries, notably in pharmaceuticals and water

treatment. This technical guide has provided a consolidated source of its physicochemical

properties, a standardized protocol for miscibility determination, and an overview of its key

applications. For researchers, scientists, and drug development professionals, a thorough

understanding of this property is essential for the effective and safe utilization of this versatile

chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Miscibility of 3-
Methoxypropylamine with Water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165612#3-methoxypropylamine-miscibility-with-
water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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